Cas no 1420294-82-1 (tert-butyl 4-azaspiro[2.4]heptane-4-carboxylate)

Tert-butyl 4-azaspiro[2.4]heptane-4-carboxylate is a spirocyclic amine derivative featuring a rigid bicyclic structure, which enhances its utility in medicinal chemistry and organic synthesis. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under various reaction conditions while allowing selective deprotection when required. Its spiro[2.4]heptane scaffold introduces steric constraints, making it valuable for designing conformationally restricted bioactive compounds. This intermediate is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, where controlled reactivity and structural diversity are critical. Its high purity and well-defined stereochemistry further support its application in precision synthesis.
tert-butyl 4-azaspiro[2.4]heptane-4-carboxylate structure
1420294-82-1 structure
Product Name:tert-butyl 4-azaspiro[2.4]heptane-4-carboxylate
CAS No:1420294-82-1
MF:C11H19NO2
MW:197.27406334877
MDL:MFCD22209369
CID:4596135
Update Time:2025-05-28

tert-butyl 4-azaspiro[2.4]heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Aza-Spiro[2.4]Heptane-4-Carboxylic Acid Tert-Butyl Ester
    • 4-Aza-Spiro[2.4]Heptane-4-Carboxylic Acid Tert-Butyl Ester(WX100225)
    • tert-butyl 4-azaspiro[2.4]heptane-4-carboxylate
    • MDL: MFCD22209369
    • Inchi: 1S/C11H19NO2/c1-10(2,3)14-9(13)12-8-4-5-11(12)6-7-11/h4-8H2,1-3H3
    • InChI Key: GEGJXDCDOIUIQG-UHFFFAOYSA-N
    • SMILES: C1C2(CCCN2C(OC(C)(C)C)=O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

tert-butyl 4-azaspiro[2.4]heptane-4-carboxylate Pricemore >>

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